Methyl 5-oxocyclohex-2-ene-1-carboxylate
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Overview
Description
Methyl 5-oxocyclohex-2-ene-1-carboxylate, also known as MOC, is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. MOC is a cyclic enol ether that can be synthesized through various methods.
Mechanism of Action
Methyl 5-oxocyclohex-2-ene-1-carboxylate is a cyclic enol ether that can undergo various reactions, including nucleophilic addition and cyclization. The mechanism of action of this compound depends on the specific reaction it undergoes. For example, this compound can act as a dienophile in the Diels-Alder reaction, where it reacts with a diene to form a cycloadduct.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that this compound can inhibit the growth of cancer cells and bacteria. This compound has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
Methyl 5-oxocyclohex-2-ene-1-carboxylate has several advantages for lab experiments, including its high yield synthesis methods and its potential applications in the synthesis of various compounds. However, this compound has some limitations, including its instability and its potential toxicity.
Future Directions
There are several future directions for the study of Methyl 5-oxocyclohex-2-ene-1-carboxylate. One direction is to explore its potential applications in catalysis and material science. Another direction is to study its biochemical and physiological effects in more detail. Additionally, the development of new synthesis methods for this compound could lead to the discovery of new compounds with potential applications in various fields.
Scientific Research Applications
Methyl 5-oxocyclohex-2-ene-1-carboxylate has been extensively studied for its potential applications in the field of organic chemistry. It has been used as a building block for the synthesis of various compounds, including natural products and pharmaceuticals. This compound has also been used as a ligand for the synthesis of metal complexes, which have potential applications in catalysis and material science.
properties
CAS RN |
134241-95-5 |
---|---|
Molecular Formula |
C8H10O3 |
Molecular Weight |
154.16 g/mol |
IUPAC Name |
methyl 5-oxocyclohex-2-ene-1-carboxylate |
InChI |
InChI=1S/C8H10O3/c1-11-8(10)6-3-2-4-7(9)5-6/h2-3,6H,4-5H2,1H3 |
InChI Key |
FAMOFMDINHZUNQ-UHFFFAOYSA-N |
SMILES |
COC(=O)C1CC(=O)CC=C1 |
Canonical SMILES |
COC(=O)C1CC(=O)CC=C1 |
synonyms |
2-Cyclohexene-1-carboxylicacid,5-oxo-,methylester(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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